Cas no 2548995-32-8 (3-bromo-5-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)pyridine)

• Product Name: 3-bromo-5-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)pyridine
• CAS No: 2548995-32-8
• MF: C₁₆H₁₅BrFN₃O₂
• MW: 380.211606264114
• CID: 5310444
• PubChem ID: 154884003
• Update Time: 2025-06-12

3-bromo-5-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)pyridine Chemical and Physical Properties

Names and Identifiers

• AKOS040726456
• 2548995-32-8
• F6761-0791
• 3-bromo-5-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)pyridine
• (5-Bromo-3-pyridinyl)[3-[[(5-fluoro-2-pyridinyl)oxy]methyl]-1-pyrrolidinyl]methanone

• Inchi： 1S/C16H15BrFN3O2/c17-13-5-12(6-19-7-13)16(22)21-4-3-11(9-21)10-23-15-2-1-14(18)8-20-15/h1-2,5-8,11H,3-4,9-10H2
• InChI Key： LUUZBPYDTNZEQS-UHFFFAOYSA-N
• SMILES： C(C1=CC(Br)=CN=C1)(N1CCC(COC2=NC=C(F)C=C2)C1)=O

Computed Properties

• Exact Mass: 379.03317g/mol
• Monoisotopic Mass: 379.03317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.3Ų

Experimental Properties

• Density: 1.502±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 503.8±50.0 °C(Predicted)
• pka: 1.54±0.22(Predicted)

Additional information on 3-bromo-5-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)pyridine

Introduction to 3-bromo-5-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)pyridine (CAS No. 2548995-32-8)

3-bromo-5-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)pyridine, with the CAS number 2548995-32-8, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated pyridine core, a fluorinated pyridine moiety, and a pyrrolidine ring functionalized with a carbonyl group. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.

The synthesis of 3-bromo-5-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)pyridine involves a series of well-defined chemical reactions. The bromination of the pyridine ring is typically achieved using bromine or N-bromosuccinimide (NBS), while the introduction of the fluorinated pyridine moiety can be accomplished through nucleophilic substitution or coupling reactions. The formation of the pyrrolidine ring and its subsequent functionalization with the carbonyl group are critical steps that require precise control over reaction conditions to ensure high yields and purity.

In recent years, there has been a growing interest in the development of small molecules with potent biological activities for various therapeutic applications. 3-bromo-5-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)pyridine has shown promising results in preclinical studies, particularly in the context of cancer research. Studies have demonstrated that this compound exhibits selective inhibition of specific kinases, which are key enzymes involved in cell signaling pathways that are often dysregulated in cancer cells.

One of the key mechanisms by which 3-bromo-5-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)pyridine exerts its anti-cancer effects is through the inhibition of receptor tyrosine kinases (RTKs). RTKs play a crucial role in promoting cell proliferation, survival, and migration, and their overexpression or activation is frequently observed in various types of cancer. By selectively targeting these kinases, this compound can effectively disrupt the signaling pathways that drive tumor growth and progression.

Beyond its potential as an anti-cancer agent, 3-bromo-5-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)pyridine has also been explored for its activity against other diseases. For instance, preliminary studies have indicated that this compound may have anti-inflammatory properties, making it a candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease. The ability to modulate inflammatory responses through kinase inhibition represents a promising avenue for developing new therapeutic strategies.

The pharmacokinetic properties of 3-bromo-5-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)pyridine have been extensively studied to optimize its therapeutic potential. Key parameters such as solubility, stability, and bioavailability have been evaluated to ensure that the compound can effectively reach its target sites within the body. Additionally, efforts have been made to improve the drug's oral bioavailability through formulation strategies, such as encapsulation in nanoparticles or liposomes.

Toxicity assessments are an essential component of drug development, and several studies have been conducted to evaluate the safety profile of 3-bromo-5-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)pyridine. Preclinical data suggest that this compound exhibits a favorable toxicity profile at therapeutic doses, with minimal adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, 3-bromo-5-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)pyridine (CAS No. 2548995-32-8) represents a promising candidate for the development of novel therapeutics. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound holds significant promise for advancing medical treatments in various fields.